Cas no 1181891-76-8 (1-fluoro-2,4-dimethanesulfonylbenzene)
1-fluoro-2,4-dimethanesulfonylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-Fluoro-2,4-dimethanesulfonylbenzene
- Benzene, 1-fluoro-2,4-bis(methylsulfonyl)-
- 1-fluoro-2,4-dimethanesulfonylbenzene
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- Inchi: 1S/C8H9FO4S2/c1-14(10,11)6-3-4-7(9)8(5-6)15(2,12)13/h3-5H,1-2H3
- InChI Key: QVDXQKUCAQANJT-UHFFFAOYSA-N
- SMILES: C1(F)=CC=C(S(C)(=O)=O)C=C1S(C)(=O)=O
1-fluoro-2,4-dimethanesulfonylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B436160-25mg |
1-Fluoro-2,4-dimethanesulfonylbenzene |
1181891-76-8 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B436160-50mg |
1-Fluoro-2,4-dimethanesulfonylbenzene |
1181891-76-8 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B436160-250mg |
1-Fluoro-2,4-dimethanesulfonylbenzene |
1181891-76-8 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-51337-0.05g |
1-fluoro-2,4-dimethanesulfonylbenzene |
1181891-76-8 | 95.0% | 0.05g |
$52.0 | 2025-02-20 | |
| Enamine | EN300-51337-0.1g |
1-fluoro-2,4-dimethanesulfonylbenzene |
1181891-76-8 | 95.0% | 0.1g |
$78.0 | 2025-02-20 | |
| Enamine | EN300-51337-0.25g |
1-fluoro-2,4-dimethanesulfonylbenzene |
1181891-76-8 | 95.0% | 0.25g |
$111.0 | 2025-02-20 | |
| Enamine | EN300-51337-0.5g |
1-fluoro-2,4-dimethanesulfonylbenzene |
1181891-76-8 | 95.0% | 0.5g |
$175.0 | 2025-02-20 | |
| Enamine | EN300-51337-1.0g |
1-fluoro-2,4-dimethanesulfonylbenzene |
1181891-76-8 | 95.0% | 1.0g |
$225.0 | 2025-02-20 | |
| Enamine | EN300-51337-2.5g |
1-fluoro-2,4-dimethanesulfonylbenzene |
1181891-76-8 | 95.0% | 2.5g |
$440.0 | 2025-02-20 | |
| Enamine | EN300-51337-5.0g |
1-fluoro-2,4-dimethanesulfonylbenzene |
1181891-76-8 | 95.0% | 5.0g |
$650.0 | 2025-02-20 |
1-fluoro-2,4-dimethanesulfonylbenzene Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-fluoro-2,4-dimethanesulfonylbenzene
1-Fluoro-2,4-dimethanesulfonylbenzene (CAS 1181891-76-8): Properties, Applications, and Market Insights
1-Fluoro-2,4-dimethanesulfonylbenzene (CAS 1181891-76-8) is a specialized fluorinated aromatic compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, also known as 1-fluoro-2,4-bis(methylsulfonyl)benzene, features a benzene ring substituted with one fluorine atom and two methanesulfonyl groups at the 2 and 4 positions. Its molecular formula is C8H9FO4S2, and it has a molecular weight of 252.28 g/mol.
The chemical properties of 1-fluoro-2,4-dimethanesulfonylbenzene are influenced by the strong electron-withdrawing effects of the sulfonyl groups, which enhance the reactivity of the fluorine atom. This makes the compound particularly useful in nucleophilic aromatic substitution reactions, a topic frequently searched by chemists in organic synthesis forums. Researchers often explore its potential as a building block for pharmaceutical intermediates or agrochemicals, aligning with current trends in green chemistry and sustainable synthesis.
In the pharmaceutical industry, 1-fluoro-2,4-dimethanesulfonylbenzene has gained attention due to its role in developing fluorinated drug candidates. Fluorinated compounds are increasingly important in modern medicine, as evidenced by the rising number of FDA-approved drugs containing fluorine. This compound's unique structure allows for the creation of novel biologically active molecules, addressing the growing demand for targeted therapies and precision medicine solutions.
The material science field has also shown interest in 1-fluoro-2,4-dimethanesulfonylbenzene for developing advanced polymeric materials with specific electronic properties. Its ability to modify polymer backbones makes it valuable for creating high-performance materials used in electronics and coatings. This application aligns with current research trends in smart materials and functional polymers, topics frequently searched in academic databases.
From a market perspective, the demand for fluorinated aromatic compounds like 1-fluoro-2,4-dimethanesulfonylbenzene has been steadily increasing. Market analysis reports indicate growing interest in specialty chemicals for pharmaceutical and electronic applications, with particular focus on compounds offering structural versatility and controlled reactivity. The compound's CAS number (1181891-76-8) serves as an important identifier for researchers and procurement specialists searching for specific chemical entities.
Recent advancements in synthetic methodology have improved the accessibility of 1-fluoro-2,4-dimethanesulfonylbenzene, addressing common questions about scalable synthesis and process optimization in chemical forums. Modern techniques focus on atom economy and reduced waste generation, reflecting the industry's shift toward sustainable chemistry practices. These developments have made the compound more available for research and development purposes.
Quality control of 1-fluoro-2,4-dimethanesulfonylbenzene typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications are crucial for researchers, as evidenced by frequent searches for analytical methods and characterization techniques for fluorinated compounds. The compound's stability under various conditions is another common research topic, particularly for applications requiring long-term storage or specific handling protocols.
The regulatory landscape surrounding 1-fluoro-2,4-dimethanesulfonylbenzene remains favorable for research and industrial use, though proper safety assessments and handling procedures should always be followed. Researchers often inquire about compatibility with various reaction conditions and stability in different environments, reflecting practical concerns in laboratory settings.
Looking ahead, the potential applications of 1-fluoro-2,4-dimethanesulfonylbenzene continue to expand, particularly in emerging fields like medicinal chemistry and advanced materials. Its unique combination of fluorine and sulfonyl groups offers opportunities for creating novel compounds with tailored properties. As research in fluorine chemistry advances, this compound is likely to play an increasingly important role in developing next-generation specialty chemicals and functional materials.
For researchers working with 1-fluoro-2,4-dimethanesulfonylbenzene, staying updated on the latest synthetic applications and safety guidelines is essential. The compound's versatility and growing importance in various industries make it a valuable subject for ongoing research and development efforts, particularly in fields prioritizing molecular diversity and structural innovation.
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